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Compound of Interest

Compound Name: Glycyl-L-glutamine monohydrate

Cat. No.: B145411 Get Quote

Glycyl-L-glutamine Monohydrate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the chemical properties, structure, and

relevant experimental methodologies for Glycyl-L-glutamine monohydrate. This dipeptide, a

stabilized form of L-glutamine, is of significant interest in cell culture, clinical nutrition, and

pharmaceutical development due to its enhanced stability and bioavailability compared to free

L-glutamine.

Chemical Properties and Structure
Glycyl-L-glutamine monohydrate is a dipeptide formed from glycine and L-glutamine

residues.[1][2] It exists as a white crystalline powder that is soluble in water.[1][3] The

monohydrate form incorporates one molecule of water into its crystal structure.

The key physicochemical properties of Glycyl-L-glutamine and its monohydrate form are

summarized in the table below for easy reference and comparison.
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Property Value (Anhydrous)
Value
(Monohydrate)

Citations

IUPAC Name

(2S)-5-amino-2-[(2-

aminoacetyl)amino]-5-

oxopentanoic acid

N/A [2]

Synonyms

Gly-Gln,

Glycylglutamine, H-

Gly-Gln-OH

Gly-Gln monohydrate,

N₂-Glycyl-L-glutamine
[2][4]

CAS Number 13115-71-4
172669-64-6 (related),

13115-71-4
[4][5]

Molecular Formula C₇H₁₃N₃O₄ C₇H₁₃N₃O₄ · H₂O [5][6]

Molecular Weight 203.20 g/mol 221.21 g/mol [5][6]

Appearance
White to off-white

powder or crystals

White crystal or

crystalline powder
[1][4][5]

Melting Point 194 °C 194 °C [4][5]

Boiling Point
643.1 ± 55.0 °C

(Predicted)
N/A [4][5]

Density
1.4 ± 0.1 g/cm³

(Predicted)
N/A [4][5]

Water Solubility 154 g/L (20 °C) Soluble in water [3][4]

Purity
≥98.0%, typically

≥99.0%
N/A [5][7]

Storage

Store in freezer at –20

°C, in a sealed, dark

container under an

inert atmosphere.

Keep in a dark place,

inert atmosphere,

store in freezer under

-20°C.

[4][5]

Glycyl-L-glutamine is a zwitterionic molecule at physiological pH, with a protonated amino

group on the glycine residue and an ionized carboxyl group on the glutamine residue.[8] The

peptide bond is in a trans conformation.[8]
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SMILES:C(CC(=O)N)--INVALID-LINK--O)NC(=O)CN.O[6]
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Caption: 2D structure of Glycyl-L-glutamine monohydrate.

Experimental Protocols
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This section details common experimental methodologies for the synthesis, purification, and

analysis of Glycyl-L-glutamine.

A common industrial preparation method involves the acylation of L-glutamine with chloroacetyl

chloride, followed by ammonolysis.[9] This "one-pot" method is designed for large-scale

production.[9]

Materials:

L-glutamine

Chloroacetyl chloride

Toluene

Sodium hydroxide (NaOH) solution (5 M)

Purified water

Ammonia gas

Procedure:

Acylation:

Add purified water, toluene, and L-glutamine to a reaction kettle under stirring.

Cool the mixture to 8-12 °C.

Simultaneously, slowly add a toluene solution of chloroacetyl chloride and a 5 M NaOH

solution.

Maintain the reaction temperature at 8-12 °C and control the pH between 10.0 and 11.0

during the addition.[9]

After addition is complete, cool the mixture to 0-5 °C and continue stirring for 0.5-1 hour to

complete the acylation, forming an N-chloroacetyl-L-glutamine aqueous solution.[9]
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Phase Separation & Desalination:

Allow the layers to separate and collect the aqueous phase containing N-chloroacetyl-L-

glutamine.

Treat the aqueous solution via electrodialysis to remove salts.[9]

Ammonolysis:

Introduce ammonia gas into the purified N-chloroacetyl-L-glutamine solution under

pressure to perform the ammonolysis reaction, substituting the chloro group with an amino

group to form Glycyl-L-glutamine.[9]

Crude Product Isolation:

Concentrate the reaction mixture, induce crystallization, and isolate the crude Glycyl-L-

glutamine product by filtration and drying.[9]
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Caption: Industrial synthesis workflow for Glycyl-L-glutamine.

The crude product is further purified using ion-exchange resin chromatography to meet high-

purity standards suitable for pharmaceutical applications.[9]
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Materials:

Crude Glycyl-L-glutamine

Purified water

WA-30 resin (or equivalent weak anion exchanger)

Methanol

0.22 µm microporous filter

Procedure:

Resin Treatment:

Dissolve the crude Glycyl-L-glutamine in purified water (approx. 10 times the mass of the

crude product).

Add WA-30 resin (3-4 times the mass of the crude product) and stir for 2 hours at room

temperature.[9]

Filter to remove and recover the resin.

Concentration and Crystallization:

Concentrate the filtrate under reduced pressure at 60-65 °C.

Filter the concentrated solution through a 0.22 µm microporous filter membrane.

Transfer the filtrate to a crystallization tank, heat to 40-45 °C, and slowly add methanol to

induce crystallization.[9]

Final Product Isolation:

Cool the suspension to 20-25 °C and stir for 1 hour.

Isolate the crystals by centrifugal filtration.
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Wash the filter cake with a small amount of methanol.

Dry the final product under vacuum at 60-65 °C until the water content is between 7.0-

10.0% to yield high-purity Glycyl-L-glutamine monohydrate.[9]

High-Performance Liquid Chromatography (HPLC) is a standard method to determine the

purity and assay of Glycyl-L-glutamine.

Instrumentation & Conditions (Typical):

System: HPLC with UV detector

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)

Mobile Phase: A buffered aqueous solution (e.g., phosphate buffer) with an organic modifier

like acetonitrile or methanol. Gradient or isocratic elution may be used.

Flow Rate: 1.0 mL/min

Detection Wavelength: ~210 nm

Column Temperature: 30 °C

Injection Volume: 20 µL

Procedure:

Standard Preparation: Accurately weigh and dissolve USP Glycyl-L-glutamine Reference

Standard in the mobile phase or water to create a stock solution of known concentration.

Prepare working standards by serial dilution.

Sample Preparation: Accurately weigh and dissolve the Glycyl-L-glutamine sample in the

same solvent to a concentration similar to the primary working standard.

Analysis: Inject the standard and sample solutions into the HPLC system.

Calculation: Compare the peak area of the Glycyl-L-glutamine peak in the sample

chromatogram to the peak area from the standard chromatogram to calculate the purity and
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assay, ensuring it meets specifications (e.g., NLT 98.0% and NMT 101.5%).[7]

Biological Role and Significance
Glycyl-L-glutamine serves as a highly stable and soluble source of L-glutamine.[5][10] Free L-

glutamine is notoriously unstable in aqueous solutions, degrading into pyroglutamic acid and

ammonia, which can be toxic to cells in culture.[5] The dipeptide form circumvents this issue.

In biological systems, Glycyl-L-glutamine is efficiently hydrolyzed by peptidases present on the

cell surface or intracellularly, releasing free L-glutamine and glycine.[10] The released L-

glutamine then participates in numerous critical metabolic pathways.

Key Functions of Released L-Glutamine:

Immune Function: Serves as a primary energy source for immune cells like lymphocytes and

macrophages.[10][11]

Protein Metabolism: Acts as a regulator of protein synthesis and helps reduce the breakdown

of muscle protein.[11]

Gut Health: Promotes the integrity of the intestinal mucosa and serves as an energy source

for enterocytes.[10]

Nitrogen Transport: Functions as a major carrier of nitrogen between tissues.[10][11]

Acid-Base Balance: Participates in ammonia metabolism in the kidneys, contributing to the

body's acid-base balance.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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